Cas no 4111-54-0 (Lithium diisopropylamide)
Lithium diisopropylamide structure
Lithium diisopropylamide Properties
Names and Identifiers
-
- lithium diisopropylamide
- DIISOPROPYLAMINOLITHIUM
- LDA
- LDA THF COMPLEX
- LITHIUM DIISOPROPYLAMIDE THF COMPLEX
- LITHIUM DIISOPROPYLAMINE
- 2-Propanamine,N-(1-methylethyl)-,lithiumsalt
- n-(1-methylethyl)-2-propanaminlithiumsalt
- Lithium diisopropylamide solution
- lithium diisopropylamide (LDA)
- (Diisopropylamino)lithium
- lithium,di(propan-2-yl)azanide
- 2.0 M in THF
- ETHYLBENZENE
- ethylbenzene, AcroSeal
- HEPTANE
- HEPTANE SOLN.
- L THF
- Lithium diisopropylamide, 2.0 M solution in THF
- LithiuM diisopropylaMide, 2M in THF
- LithiuM diisopropylaMide, 2M sol. in THF
- LITHIUM DIISOPROPYLAMIDE, 2M SOLUTION IN THF
- LITHIUM DIISOPROPYLAMIDE, CA.2.0M
- Lithium diisopropylamide,LDA
- lithium N,N-diisopropylamide
- N-HEPTANE
- n-heptane ethylbenzene, MkSeal
- n-heptane ethylbenzene, SpcSeal
- THF
- 2-Propanamine,N-(1-methylethyl)-, lithium salt (9CI)
- Diisopropylamine, lithium salt (8CI)
- Lithium, (diisopropylamino)- (7CI)
- LDA(reagent)
- Lithiodiisopropylamine
- N-(1-Methylethyl)-2-propanamine lithium salt
- N-Lithiodiisopropylamide
- Lithiumdiisopropylamine
- 2-Propanamine, N-(1-methylethyl)-, lithium salt
- lithium di-isopropylamide
- Lithium diisopropyl amide
- Lithium di-isopropyl amide
- OL028KIW1I
- 2-Propanamine, N-(1-methylethyl)-, lithium salt (1:1)
- lithium di(propan-2-yl)azanide
- Lithium diisopropylamide, 2M sol. in THF/n-heptane/ethylbenzene, AcroSeal(R)
- LiNiPr2
- iPr2NLi
- i-Pr2NLi
- lithiumdiisopropylamide
- lithiod
- lithium di-isoproylamide
- FT-0635135
- DIISOPROPYLAMINE LITHIUM SALT [MI]
- BP-20537
- lithium diiso-propylamide
- lithiumdiisopropyl amide
- UNII-OL028KIW1I
- 4111-54-0
- diisopropylamino lithium
- lithiodiisopropyl amine
- AKOS015961987
- Lithium diisopropylamide, 97%
- lithium di-iso-propylamide
- MFCD00064449
- ZCSHNCUQKCANBX-UHFFFAOYSA-N
- diisopropyl aminolithium
- A825437
- Lithiodiisopropylamine; Lithium diisopropylamide; Lithium diisopropylamine
- LiN(iPr)2
- Lithium N-(propan-2-yl)propan-2-aminide
- EC 223-893-0
- NS00083040
- L0171
- lithium diisopropyl-amide
- lithium di-iso-propyl amide
- lithium N,N-diisopropyl amide
- DTXSID6063305
- lithium diisopropylammide
- AKOS009158845
- SCHEMBL1961
- Q413164
- lithium;di(propan-2-yl)azanide
- Lithium diisopropylamide, 10 wt. % suspension in hexanes
- diisopropylamine lithium salt
- lithium di-i-propylamide
- li thium diisopropylamide
- EINECS 223-893-0
- C6H14LiN
- +Expand
-
- MFCD00064449
- ZCSHNCUQKCANBX-UHFFFAOYSA-N
- 1S/C6H14N.Li/c1-5(2)7-6(3)4;/h5-6H,1-4H3;/q-1;+1
- [N-](C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H].[Li+]
Computed Properties
- 107.12900
- 0
- 1
- 2
- 107.129
- 8
- 37.8
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
- 1
Experimental Properties
- 1.56950
- 3.24000
- 14,3196
- decompose
- 65 °C
- No data available
- No data available
- Fahrenheit: -22 ° f
Celsius: -30 ° c - 1.0 M in THF/hexanes
- White solid
- Soluble in et2o\thf\dme\hmpa
- Air & Moisture Sensitive
- 0.719 g/mL at 25 °C
Lithium diisopropylamide Security Information
- GHS02 GHS05 GHS08
- 3
- 4.2
- S26-S36/37/39-S43-S45-S60-S61-S62-S8-S16-S23-S33-S27
- I
- I
- R11; R14; R15; R19; R35; R51/53; R65; R67
- 4.2
- F C N
- UN 3399 4.3/PG 2
- H250,H260,H314,H361
- P222,P223,P231+P232,P280,P305+P351+P338,P310
- 2-8°C
- I
- 63-11-14-19-34-37-40-48/20-51/53-62-65-67
- Danger
- Yes
- 4.2
- 1-10
Lithium diisopropylamide Customs Data
- 2924199090
-
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Lithium diisopropylamide Price
Lithium diisopropylamide Suppliers
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier
(CAS:4111-54-0)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
Audited Supplier
(CAS:4111-54-0)
HUANG JING LI
18025840623
sz@meryer.com
Hubei Hanwei Chemical Co., Ltd
Audited Supplier
(CAS:4111-54-0)
LI JUN
15791925948
2801519207@qq.com
JU SHENG HUA XUE YAN JIU YUAN
Audited Supplier
(CAS:4111-54-0)
CHEN PAN
18064118002
1400838822@qq.com
PAN JIN YAN FENG Technology Co., Ltd.
Audited Supplier
(CAS:4111-54-0)
QIAN NV SHI
17810219632
3007329824@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:4111-54-0)
A LA DING
anhua.mao@aladdin-e.com
Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier
(CAS:4111-54-0)
CAO HAI YAN
19952847550
2143087160@qq.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:4111-54-0)
SUN WEN TING
13914000513
sales1@senfeida.com
Lithium diisopropylamide Related Literature
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2. Nanomechanical sandwich assay for multiple cancer biomarkers in breast cancer cell-derived exosomes†A. R. McGee,T. Thundat Nanoscale, 2016,8, 15137-15141
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Fermí Montó,Cristina Arce,Maria Antonia Noguera,Maria Dolores Ivorra,John Flanagan,Marc Roller,Nicolas Issaly,Pilar D'Ocon Food Funct., 2014,5, 786-796
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Xianchang Zhou,Ya Wang,Mohan Yuan,Hang Xia,Xiao Chen,You Ge,Xia Wang,Liang Gao,Jiang Tang J. Mater. Chem. C, 2023,11, 10033-10042
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Mahsa Saleki,Neil Colgin,John A. Kirby,Steven L. Cobb,Simi Ali Med. Chem. Commun., 2013,4, 860-864
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Jian Li,Changcheng Xu,Yan Zhang,Rongfang Wang,Fei Zha,Houde She J. Mater. Chem. A, 2016,4, 15546-15553
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4111-54-0)Lithium diisopropylamide
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:4111-54-0)Lithium diisopropylamide
99%
800ml
187.0